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Compound of Interest

Compound Name: 3-Chloro-2,3-dimethylpentane

Cat. No.: B12644990

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Chloro-2,3-dimethylpentane is a tertiary alkyl halide, a class of organic compounds
recognized for their specific reactivity patterns, particularly in nucleophilic substitution and
elimination reactions. Its structure, featuring a chlorine atom attached to a tertiary carbon,
dictates its chemical behavior, making it a subject of interest in synthetic organic chemistry.
This guide provides a comprehensive overview of the available safety data, handling
procedures, and physicochemical properties of 3-Chloro-2,3-dimethylpentane. It is important
to note that while a wealth of information exists for analogous compounds, specific
experimental and toxicological data for 3-Chloro-2,3-dimethylpentane is notably scarce in
publicly accessible literature. This document, therefore, synthesizes the available information
and extrapolates best practices from closely related structures.

Safety Data and Handling: An Analysis of Analogous
Compounds

A specific Safety Data Sheet (SDS) for 3-Chloro-2,3-dimethylpentane is not readily available.
Therefore, a conservative approach to safety and handling is imperative, drawing guidance
from the SDS of similar tertiary alkyl halides such as 3-chloro-3-methylpentane and other
chlorinated alkanes.
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Hazard Identification and GHS Classification (Inferred)

Based on analogous compounds, 3-Chloro-2,3-dimethylpentane is anticipated to be a
flammable liquid.[1] Potential hazards include:

e Physical Hazards: Highly flammable liquid and vapor.[1]

» Health Hazards: May cause skin and eye irritation.[1] May be harmful if swallowed or
inhaled, potentially causing respiratory irritation.

e Environmental Hazards: Data not available.

Recommended Personal Protective Equipment (PPE)

Arobust PPE regimen is crucial when handling 3-Chloro-2,3-dimethylpentane:

o Eye Protection: Chemical safety goggles are mandatory.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.

o Skin and Body Protection: A lab coat or chemical-resistant apron is necessary. For larger
guantities or in case of potential splashes, chemical-resistant coveralls are recommended.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If ventilation is inadequate, a respirator with an appropriate organic
vapor cartridge should be used.

First Aid Measures (Recommended)

» After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

o After Skin Contact: Immediately remove contaminated clothing. Wash the affected area
thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation
persists.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Storage and Handling

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and other ignition sources.

e Ground and bond containers when transferring material to prevent static electricity buildup.

e Use non-sparking tools.
e Avoid contact with skin, eyes, and clothing.

e Avoid breathing vapors or mist.

Physicochemical Properties

The following table summarizes the known physical and chemical properties of 3-Chloro-2,3-

dimethylpentane.

Property Value Source

CAS Number 595-38-0 PubChem
Molecular Formula C7H15CI PubChem
Molecular Weight 134.65 g/mol PubChem
Boiling Point 133.2 °C at 760 mmHg ChemSrc
Flash Point 29.7 °C ChemSrc
Density 0.863 g/cm? ChemSrc

Reactivity Profile
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As a tertiary alkyl halide, 3-Chloro-2,3-dimethylpentane'’s reactivity is characterized by its
propensity to undergo SN1 and E1 reactions due to the stability of the tertiary carbocation
intermediate that is formed upon dissociation of the chloride ion.

Nucleophilic Substitution (SN1)

In the presence of a weak nucleophile and a polar protic solvent (e.g., ethanol, water), 3-
Chloro-2,3-dimethylpentane is expected to undergo a solvolysis reaction via an SN1
mechanism. The reaction proceeds through a planar carbocation intermediate, which can be
attacked by the nucleophile from either face, leading to a racemic or nearly racemic mixture of
products if the carbon center is chiral.

Elimination (E1)

Concurrent with SN1 reactions, E1 elimination is also a likely pathway, especially in the
presence of a weak base and heat. The formation of the tertiary carbocation is the rate-
determining step, followed by the removal of a proton from an adjacent carbon by the base (or
solvent acting as a base) to form an alkene. According to Zaitsev's rule, the major alkene
product will be the most substituted (and therefore most stable) one.

The logical workflow for the reactivity of 3-Chloro-2,3-dimethylpentane is depicted in the
following diagram:

General Reactivity of 3-Chloro-2,3-dimethylpentane

3-Chloro-2,3-dimethylpentane

Dissociation of CI- (Slow)

Tertiary Carbocation
Intermediate

Nucleophilic Attack \Proton Abstraction

SN1 Product
(Substitution)

E1 Product
(Elimination - Alkene)
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Caption: Reactivity pathways of 3-Chloro-2,3-dimethylpentane.

Experimental Protocols and Further Research

A significant gap exists in the scientific literature regarding detailed experimental protocols for
the synthesis of 3-Chloro-2,3-dimethylpentane, as well as studies on its specific reaction
kinetics, and toxicological profile. No quantitative data such as LD50 or LC50 values, nor any
information on its biological effects or signaling pathways, could be identified in the public
domain.

This lack of data underscores the need for further research to fully characterize this compound.
Researchers working with 3-Chloro-2,3-dimethylpentane are strongly encouraged to conduct
thorough risk assessments and to handle the substance with the utmost caution, assuming it to
be hazardous until proven otherwise.

Conclusion

3-Chloro-2,3-dimethylpentane is a tertiary alkyl halide with potential applications in organic
synthesis. While its physicochemical properties are partially documented, a comprehensive
understanding of its safety profile and reactivity is hampered by a lack of specific experimental
data. The information provided in this guide, largely inferred from analogous compounds,
should be used to inform safe handling practices. The clear need for further investigation into
the toxicological and reactive properties of this compound presents an opportunity for future
research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Voids: A Technical Guide to 3-Chloro-
2,3-dimethylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12644990#3-chloro-2-3-dimethylpentane-safety-
data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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